Cas no 1229247-80-6 ((4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine)

(4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine structure
1229247-80-6 structure
Product Name:(4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
CAS No:1229247-80-6
MF:C14H13BrN2O2
MW:321.169222593308
CID:2128136
Update Time:2023-08-04

(4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
    • IKTSVORVUOMBPC-UHFFFAOYSA-N
    • (4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
    • Inchi: 1S/C14H13BrN2O2/c1-10-2-7-14(17(18)19)13(8-10)16-9-11-3-5-12(15)6-4-11/h2-8,16H,9H2,1H3
    • InChI Key: IKTSVORVUOMBPC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CNC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Topological Polar Surface Area: 57.8
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent